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nitrobenzophenone

CAS No.: 4958-56-9

Cat. No.: B1585082

Get Quote

Abstract & Strategic Overview
The reduction of 2-Methylamino-5-nitrobenzophenone (1) to 2-Methylamino-5-

aminobenzophenone (2) presents a classic chemoselectivity challenge in organic synthesis.

The objective is to fully reduce the nitro group (

) to an amine (

) while preserving the ketone carbonyl (

) and the secondary amine functionality.

While catalytic hydrogenation (e.g.,

) is efficient, it carries a high risk of over-reduction, converting the benzophenone carbonyl into
a secondary alcohol (benzhydrol derivative) or methylene group. Consequently, this guide
prioritizes chemoselective chemical reductions using Stannous Chloride (

) and Iron/Ammonium Chloride (
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) as the primary protocols for high-purity laboratory synthesis, while discussing Raney Nickel
for scalable applications.

Key Reaction Pathway
The transformation relies on the stepwise reduction of the nitro group through nitroso and

hydroxylamine intermediates, avoiding the thermodynamic sink of carbonyl reduction.
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Figure 1: Reaction pathway highlighting the stepwise reduction and the critical over-reduction

risk (Benzhydrol formation).

Chemical Context & Substrate Analysis[1][2][3][4][5]
[6]

Substrate: 2-Methylamino-5-nitrobenzophenone

CAS Number: (Derivative of CAS 1606-67-3)

Molecular Weight: ~256.26 g/mol

Target Product: 2-Methylamino-5-aminobenzophenone

Application: Key intermediate in the synthesis of 1,4-benzodiazepines (e.g., derivatives of

Diazepam/Nitrazepam).

Mechanistic Insight: The nitro group at position 5 is electronically coupled to the amine at

position 2. The electron-donating methylamino group activates the ring, making the nitro group

susceptible to reduction but also stabilizing the molecule against nucleophilic attack. The
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ketone is sterically hindered by the ortho-methylamino group but remains vulnerable to hydride

donors (e.g.,

,

) or vigorous catalytic hydrogenation.

Protocol A: Stannous Chloride Reduction (The
"Gold Standard")
Rationale: Stannous chloride (

) in ethanolic HCl is the most reliable method for reducing nitro groups in the presence of
ketones. It operates under acidic conditions where the carbonyl is less prone to reduction than
under neutral catalytic conditions.

Reagents
2-Methylamino-5-nitrobenzophenone (1.0 eq)

Stannous Chloride Dihydrate (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

) (5.0 eq)

Ethanol (Absolute)

Concentrated HCl (37%)

Sodium Hydroxide (20% aq) or Rochelle Salt (Potassium Sodium Tartrate)

Step-by-Step Methodology
Solubilization: In a round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve 10 mmol of 2-Methylamino-5-nitrobenzophenone in 50 mL of Ethanol.

Acidification: Add 5.0 eq of

. The solution may remain a suspension.
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Initiation: Add 2 mL of Conc. HCl dropwise. Caution: Exothermic reaction.

Reflux: Heat the mixture to mild reflux (

) for 2–3 hours.

Monitoring: Check TLC (Mobile phase: Ethyl Acetate/Hexane 1:1). The starting material

(yellow/orange) should disappear, replaced by a lower Rf fluorescent amine spot.

Quenching (Critical Step): Cool the reaction to room temperature. Pour the mixture onto 100

g of crushed ice.

Neutralization & Workup:

The Tin Problem: Neutralizing tin reactions often creates a gelatinous emulsion of tin

hydroxides.

Solution: Basify to pH > 10 using 20% NaOH. If the emulsion is stubborn, add saturated

Rochelle Salt solution and stir for 30 minutes to complex the tin.

Extraction: Extract with Ethyl Acetate (

). Wash combined organics with Brine, dry over

, and concentrate in vacuo.

Expected Yield: 85–95% Appearance: Yellow to brownish crystalline solid.

Protocol B: Iron/Ammonium Chloride (The "Green"
Alternative)
Rationale: This method utilizes zero-valent iron activated by ammonium chloride. It is milder

than the Béchamp reduction (Fe/HCl) and operates at near-neutral pH, virtually eliminating the

risk of hydrolysis or carbonyl reduction. It is environmentally superior to Tin.

Reagents
Substrate (1.0 eq)[1][2]
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Iron Powder (325 mesh, reduced) (5.0 eq)

Ammonium Chloride (

) (5.0 eq)

Solvent: Ethanol/Water (3:1 ratio)

Step-by-Step Methodology
Preparation: Suspend 10 mmol of substrate in 60 mL Ethanol and 20 mL Water.

Activation: Add 50 mmol (2.8 g) of Iron powder and 50 mmol (2.7 g) of Ammonium Chloride.

Reaction: Heat to vigorous reflux (

) with rapid stirring (mechanical stirring recommended due to heavy slurry).

Duration: Reflux for 1–4 hours.

Note: The reaction is heterogeneous. Efficient mixing is vital for surface contact.

Filtration: While still hot, filter the mixture through a Celite pad to remove iron oxides. Wash

the pad with hot ethanol.

Isolation: Concentrate the filtrate to remove ethanol. The product usually precipitates from

the remaining aqueous layer. If not, extract with Dichloromethane (DCM).

Advantages: Cheap, non-toxic waste, high chemoselectivity.

Protocol C: Catalytic Hydrogenation (Raney Nickel)
Rationale: For scale-up (>100g), chemical reductants create massive solid waste. Catalytic

hydrogenation is preferred. Raney Nickel is chosen over Pd/C because Pd/C is more

aggressive toward the benzophenone carbonyl.

Reagents
Substrate[3][4][5][6][7]
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Raney Nickel (Slurry in water/active) - Handle with extreme care (pyrophoric).

Solvent: Methanol or Ethanol (THF can be used if solubility is poor).

Hydrogen source:

gas (balloon or Parr shaker) or Hydrazine Hydrate (Transfer Hydrogenation).

Methodology (Transfer Hydrogenation Variant)
Setup: Dissolve substrate in Methanol. Purge with Nitrogen.

Catalyst Addition: Add Raney Nickel (approx 10-20 wt% of substrate).

Reductant: Add Hydrazine Hydrate (3-4 eq) dropwise at

.

Mechanism:[6][8][9][10] Hydrazine decomposes on the Ni surface to release

in situ. This is often more selective than bulk

gas.

Workup: Filter catalyst (keep wet! pyrophoric hazard) and concentrate.[1][3][11]

Analytical Validation & QC
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Parameter Method Expected Result

Reaction Completion TLC (SiO2)

Disappearance of SM (

, yellow); Appearance of

Product (

, fluorescent).

Functional Group ID IR Spectroscopy

Loss: 1530 & 1350

(

stretch). Gain: 3300-3400

(Broad

doublet). Retention: 1630-1650

(Benzophenone

).

Purity Check HPLC (C18)
Single peak. Monitor at 254

nm.

Structure 1H NMR (DMSO-d6)

New broad singlet at

5.0-6.0 ppm (

). Methyl doublet at

2.8 ppm remains.

Experimental Workflow Decision Tree
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Figure 2: Decision tree for selecting the appropriate reduction protocol based on scale and

selectivity needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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